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Cat. No.: B15139020 Get Quote

For researchers, scientists, and professionals in drug development, the quest for potent and

selective activators of key apoptotic enzymes is paramount. Among these, Caspase-3 stands

out as a critical executioner of apoptosis, making its activators valuable tools in cancer

research and potential therapeutic agents. This guide provides a comprehensive review of

"Caspase-3 activator 3," also known as compound 2h, and compares its performance with

other relevant caspase-3 activating compounds, supported by experimental data and detailed

protocols.

Performance Overview of Caspase-3 Activator 3
Caspase-3 activator 3 (compound 2h) is a quinazolinone-based rhodanine derivative that has

demonstrated pro-apoptotic and cytotoxic activities in cancer cell lines. Its primary mechanism

of action involves the activation of Caspase-3, a key enzyme in the apoptotic cascade.

In Vitro Cytotoxicity
Studies have shown that Caspase-3 activator 3 induces apoptosis in human promyelocytic

leukemia (HL-60) and chronic myelogenous leukemia (K-562) cells. The half-maximal inhibitory

concentration (IC50) values, which represent the concentration of a drug that is required for

50% inhibition in vitro, have been determined for these cell lines.
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Compound Cell Line IC50 (µM)

Caspase-3 activator 3 HL-60 42.89

Caspase-3 activator 3 K-562 33.61

Comparative Performance with Alternative Caspase-
3 Activators
To provide a broader context for the performance of Caspase-3 activator 3, this section

compares its activity with other quinazolinone-based compounds and a broader range of

caspase activators.

Quinazolinone-Based Analogs
The structural backbone of Caspase-3 activator 3 is shared by other compounds that have

also been evaluated for their cytotoxic and pro-apoptotic effects.

Compound Cell Line IC50 (µM)

Caspase-3 activator 2 HL-60 33.52

Caspase-3 activator 2 K-562 76.90

Compound 45 HL-60 1.2

Compound 45 K-562 1.5

4-TCPA K-562 5.95

Note: Compound 45 is a quinazolinone-based rhodanine, and 4-TCPA is a quinazoline-

containing 1,2,3-triazole.

Signaling Pathway of Quinazolinone-Based
Caspase-3 Activators
Quinazolinone derivatives typically induce apoptosis through the intrinsic (mitochondrial)

pathway. This involves the regulation of the Bcl-2 family of proteins, leading to the release of
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cytochrome c from the mitochondria and subsequent activation of the caspase cascade.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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